2-(3-Chloro-4-fluorophenyl)-5-methoxybenzoic acid, 95%

• IUPAC Name: 2-(3-chloro-4-fluorophenyl)-5-methoxybenzoic acid
• InChI: InChI=1S/C14H10ClFO3/c1-19-9-3-4-10(11(7-9)14(17)18)8-2-5-13(16)12(15)6-8/h2-7H,1H3,(H,17,18)
• InChI Key: MVPGPYJYDZLFGS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C2=CC(=C(C=C2)F)Cl)C(=O)O
• Molecular Formula: C14H10ClFO3
• DSSTOX Substance ID: DTXSID00690546
• Molecular Weight: 280.68 g/mol
• CAS RN: 1261954-73-7

Description

2-(3-Chloro-4-fluorophenyl)-5-methoxybenzoic acid (95%) is a versatile organic compound with a wide range of applications in the scientific research field. It is a colorless crystalline solid that is soluble in organic solvents. It is used in a variety of organic syntheses, including the synthesis of pharmaceuticals, dyes, and agrochemicals. It can also be used in the synthesis of various organic compounds, such as amines, amides, and esters. This compound has been studied extensively in order to understand its biochemical and physiological effects, as well as its mechanism of action.

Mechanism of Action

The mechanism of action of 2-(3-Chloro-4-fluorophenyl)-5-methoxybenzoic acid (95%) is not fully understood. However, it is believed that the compound acts as an inhibitor of enzymes involved in the synthesis of proteins, nucleic acids, and other macromolecules. It is also believed to be an inhibitor of enzymes involved in the metabolism of fatty acids and other lipids.
Biochemical and Physiological Effects
2-(3-Chloro-4-fluorophenyl)-5-methoxybenzoic acid (95%) has been studied extensively in order to understand its biochemical and physiological effects. It has been found to inhibit the activity of enzymes involved in the synthesis of proteins, nucleic acids, and other macromolecules. It has also been found to inhibit the activity of enzymes involved in the metabolism of fatty acids and other lipids. In addition, it has been found to be an inhibitor of the enzyme cyclooxygenase-2, which is involved in the synthesis of prostaglandins and other inflammatory mediators.

Advantages and Limitations for Lab Experiments

The use of 2-(3-Chloro-4-fluorophenyl)-5-methoxybenzoic acid (95%) in laboratory experiments has several advantages. It is a relatively inexpensive compound and is easily obtainable. It is also a stable compound and is easily stored. It is also soluble in organic solvents, making it easy to use in experiments. However, it is important to note that this compound is toxic and should be handled with care.

Future Directions

The use of 2-(3-Chloro-4-fluorophenyl)-5-methoxybenzoic acid (95%) in scientific research has a wide range of potential applications. It could be used to develop new drugs and therapies for a variety of diseases and conditions. It could also be used to develop new materials for industrial applications. Additionally, it could be used to develop new methods for synthesizing organic compounds, such as amines, amides, and esters. Finally, it could be used to develop new methods for synthesizing polymers and other materials.

Synthesis Methods

2-(3-Chloro-4-fluorophenyl)-5-methoxybenzoic acid (95%) is synthesized through several methods, including the Williamson ether synthesis, the alkylation of phenols, and the reaction of 5-methoxybenzoic acid with chloroformic acid. The Williamson ether synthesis involves the reaction of an alkoxide with an alkyl halide. In the alkylation of phenols, a phenol is reacted with an alkyl halide in the presence of a base. The reaction of 5-methoxybenzoic acid with chloroformic acid is a direct reaction between the two compounds.

Scientific Research Applications

2-(3-Chloro-4-fluorophenyl)-5-methoxybenzoic acid (95%) is used in a wide range of scientific research applications. It is used in the synthesis of pharmaceuticals, dyes, and agrochemicals. It is also used in the synthesis of various organic compounds, such as amines, amides, and esters. It is also used in the synthesis of polymers and other materials for industrial applications.